Cas no 122828-62-0 (3-azulen-2-ylpropan-1-ol)

• Product Name: 3-azulen-2-ylpropan-1-ol
• CAS No: 122828-62-0
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 2618263
• PubChem ID: 14545184
• Update Time: 2025-04-21

3-azulen-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-azulen-2-ylpropan-1-ol
• DTXSID60561480
• 122828-62-0
• 3-(Azulen-2-yl)propan-1-ol

• Inchi： 1S/C13H14O/c14-8-4-5-11-9-12-6-2-1-3-7-13(12)10-11/h1-3,6-7,9-10,14H,4-5,8H2
• InChI Key： YLRGSPJZACJCDI-UHFFFAOYSA-N
• SMILES： OCCCC1C=C2C=CC=CC=C2C=1

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins